Cas no 1214370-47-4 (6-Chloro-5-(2-fluorophenyl)nicotinic acid)

• Product Name: 6-Chloro-5-(2-fluorophenyl)nicotinic acid
• CAS No: 1214370-47-4
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914175
• Update Time: 2025-06-23

6-Chloro-5-(2-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(2-fluorophenyl)nicotinic acid
• 6-Chloro-5-(2-fluorophenyl)nicotinic acid

• Inchi： 1S/C12H7ClFNO2/c13-11-9(5-7(6-15-11)12(16)17)8-3-1-2-4-10(8)14/h1-6H,(H,16,17)
• InChI Key： WFFWAWNDDLNBPO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=CN=1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Chloro-5-(2-fluorophenyl)nicotinic acid

6-Chloro-5-(2-fluorophenyl)nicotinic acid (CAS No. 1214370-47-4): A Comprehensive Overview

6-Chloro-5-(2-fluorophenyl)nicotinic acid (CAS No. 1214370-47-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted nicotinic acid core and a 2-fluorophenyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of 6-Chloro-5-(2-fluorophenyl)nicotinic acid consists of a pyridine ring with a carboxylic acid group at the 3-position, a chlorine atom at the 6-position, and a 2-fluorophenyl group at the 5-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have explored the potential therapeutic applications of 6-Chloro-5-(2-fluorophenyl)nicotinic acid. One notable area of research is its role as a potential modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play critical roles in various physiological processes, including neurotransmission, cognition, and pain modulation. Compounds that can selectively modulate these receptors have shown promise in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 6-Chloro-5-(2-fluorophenyl)nicotinic acid for different subtypes of nAChRs. The results indicated that this compound exhibits high affinity for α4β2 nAChRs, which are implicated in cognitive functions. This finding suggests that 6-Chloro-5-(2-fluorophenyl)nicotinic acid could be a valuable lead compound for developing novel cognitive enhancers or treatments for cognitive impairments associated with various neurological conditions.

Beyond its potential as a nicotinic receptor modulator, 6-Chloro-5-(2-fluorophenyl)nicotinic acid has also been studied for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings highlight its potential as an anti-inflammatory agent and warrant further investigation in preclinical models of inflammation.

The pharmacokinetic profile of 6-Chloro-5-(2-fluorophenyl)nicotinic acid is another important aspect of its evaluation as a therapeutic candidate. Studies have demonstrated that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for drug development. Additionally, preliminary toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, although more comprehensive safety evaluations are necessary before advancing to clinical trials.

In conclusion, 6-Chloro-5-(2-fluorophenyl)nicotinic acid (CAS No. 1214370-47-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in various preclinical models. As these studies progress, 6-Chloro-5-(2-fluorophenyl)nicotinic acid may emerge as a valuable tool for addressing unmet medical needs in the treatment of neurological disorders and inflammatory conditions.